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Introduction
Linalyl propionate (CAS No. 144-39-8) is an organic compound classified as an acyclic

monoterpenoid and a carboxylic acid ester.[1][2] It is a colorless to pale yellow liquid known for

its characteristic fresh, floral, and sweet fruity odor, often reminiscent of bergamot, pear, and

pineapple.[3][4] This pleasant aroma has led to its widespread use as a fragrance ingredient in

perfumes, cosmetics, soaps, and as a flavoring agent in the food industry.[3][5] Linalyl
propionate is synthesized through the esterification of linalool with propionic acid or its

derivatives.[4][6] This technical guide provides a comprehensive overview of the physical and

chemical properties of linalyl propionate, detailed experimental protocols for their

determination, and workflows for its synthesis and analysis.

Core Physical and Chemical Properties
The fundamental physical and chemical characteristics of Linalyl propionate are summarized

in the table below, providing a clear reference for its key quantitative data.
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Property Value Reference(s)

Molecular Formula C₁₃H₂₂O₂ [3][7][8][9]

Molecular Weight 210.31 g/mol [3][4][8]

Appearance Colorless liquid [3][7]

Odor Sweet, floral, fruity, pear-like [3][4]

Boiling Point
223°C (433.4°F) at 760

mmHg115°C at 10 mmHg
[4][7][8][9]

Density 0.895 g/mL at 25°C [4][8][9][10]

Refractive Index n20/D 1.452 [4][8][9][10]

Flash Point 101°C (213.8°F) [7][8]

Solubility

Soluble in alcohol and most

fixed oils; slightly soluble in

water.[5][9]

Log P (Octanol-Water Partition

Coefficient)
4.9 [7]

CAS Number 144-39-8 [3][4][7][8]

FEMA Number 2645 [3][4][8]

Experimental Protocols
This section details the methodologies for the synthesis of linalyl propionate and the

determination of its key physical and chemical properties. While specific experimental reports

for this compound are often proprietary, the following protocols represent standard and widely

accepted methods in chemical analysis and synthesis.

Synthesis of Linalyl Propionate via Esterification
Linalyl propionate is commonly synthesized by the esterification of linalool with propionic

anhydride, often using a catalyst to improve reaction efficiency.[4][6]
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Materials and Equipment:

Linalool (C₁₀H₁₈O)

Propionic anhydride ((CH₃CH₂CO)₂O)

4-dimethylaminopyridine (DMAP) or another suitable acid catalyst (e.g., sulfuric acid)[7][11]

Three-necked round-bottom flask

Reflux condenser

Heating mantle with magnetic stirrer

Separatory funnel

Sodium bicarbonate solution (5%)

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate or sodium sulfate

Rotary evaporator

Vacuum distillation apparatus

Procedure:

In a clean, dry three-necked flask equipped with a magnetic stirrer, reflux condenser, and a

dropping funnel, add linalool.

Slowly add propionic anhydride to the flask while stirring. The molar ratio of propionic

anhydride to linalool is typically between 1.5:1 and 1:1.[11]

Add a catalytic amount of 4-dimethylaminopyridine (DMAP).

Heat the reaction mixture to reflux (approximately 60-80°C) and maintain for several hours,

monitoring the reaction progress by thin-layer chromatography (TLC) or gas chromatography

(GC).[12]
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After the reaction is complete, cool the mixture to room temperature.

Transfer the mixture to a separatory funnel and wash sequentially with water, 5% sodium

bicarbonate solution (to neutralize any remaining acid), and finally with brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter the drying agent and concentrate the filtrate using a rotary evaporator to remove the

solvent.

Purify the crude linalyl propionate by vacuum distillation to obtain the final product.[11]
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Synthesis Workflow of Linalyl Propionate
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Caption: Synthesis workflow for Linalyl Propionate via esterification.
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Determination of Physical Properties
1. Boiling Point Determination (Micro Method)

The boiling point is a key indicator of a liquid's purity. A common and efficient method for small

sample volumes is the micro boiling point determination.

Materials and Equipment:

Melting point apparatus (e.g., Mel-Temp) or Thiele tube[1][13]

Small test tube (e.g., 10 x 75 mm)

Capillary tube (sealed at one end)

Thermometer

Sample of Linalyl propionate

Procedure:

Add a small amount (a few drops) of linalyl propionate to the small test tube.

Place the capillary tube, open end down, into the test tube containing the liquid.

Attach the test tube to a thermometer, ensuring the sample is level with the thermometer

bulb.

Heat the apparatus slowly.[1]

As the liquid heats, a stream of bubbles will emerge from the capillary tube.

When a continuous and rapid stream of bubbles is observed, turn off the heat.

The boiling point is the temperature at which the bubbling stops and the liquid begins to

enter the capillary tube.[1][14]

2. Density Measurement
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Density is typically measured using a pycnometer or a digital density meter.

Materials and Equipment:

Pycnometer (specific gravity bottle) of a known volume

Analytical balance

Temperature-controlled water bath

Sample of Linalyl propionate

Procedure:

Clean and dry the pycnometer thoroughly and record its empty weight.

Fill the pycnometer with distilled water and place it in a water bath set to a specific

temperature (e.g., 25°C) until it reaches thermal equilibrium.

Adjust the water level to the calibration mark, dry the exterior, and weigh the pycnometer

filled with water.

Empty and dry the pycnometer, then fill it with linalyl propionate.

Repeat the thermal equilibration, volume adjustment, and weighing process.

Calculate the density using the formula: Density = (mass of linalyl propionate) / (volume of

pycnometer) (where the volume is determined from the mass and known density of water at

the measurement temperature)

3. Refractive Index Measurement

The refractive index is a measure of how light propagates through a substance and is a crucial

parameter for the quality control of fragrance and flavor compounds.[15][16]

Materials and Equipment:

Abbe refractometer or a digital refractometer[15][16]
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Constant temperature water bath (to maintain 20°C)

Dropper

Lens paper and ethanol

Procedure:

Calibrate the refractometer using a standard of known refractive index (e.g., distilled water).

Ensure the prism surface is clean and dry.

Using a dropper, place a few drops of linalyl propionate onto the prism of the refractometer.

Close the prism and allow the sample to reach the set temperature (20°C).

Adjust the instrument to bring the dividing line between the light and dark fields into sharp

focus at the crosshairs.

Read the refractive index value from the scale.[17]

Chemical Property Analysis
1. Solubility Testing

A systematic approach is used to determine the solubility of a compound in various solvents,

which can provide insights into its polarity and functional groups.

Materials and Equipment:

Test tubes and rack

Spatula or dropper

Solvents: Water, 5% NaOH, 5% NaHCO₃, 5% HCl, concentrated H₂SO₄, diethyl ether[7]

Sample of Linalyl propionate

Procedure:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 16 Tech Support

https://www.benchchem.com/product/b093896?utm_src=pdf-body
https://cdn.standards.iteh.ai/samples/4192/7b9081c1b1f64b189a7a50c8e1b6c9a4/ISO-280-1976.pdf
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://www.benchchem.com/product/b093896?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093896?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add approximately 0.1 g or 0.2 mL of linalyl propionate to a test tube.

Add 3 mL of the first solvent (typically water) in portions, shaking vigorously after each

addition.[2]

Observe for signs of dissolution, such as the disappearance of the second phase or the

formation of Schlieren lines.

If the substance is soluble, its behavior in other solvents may be tested. If insoluble, proceed

to the next solvent in a logical sequence (e.g., testing for acidic or basic properties with

NaOH or HCl if it is water-insoluble).

Record the compound as soluble, partially soluble, or insoluble for each solvent tested.
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Solubility Testing Workflow
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Caption: A general workflow for determining the solubility of an organic compound.
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2. Purity Assessment by Gas Chromatography (GC)

Gas chromatography is the primary method for assessing the purity of volatile compounds like

linalyl propionate and identifying any impurities.[18]

Materials and Equipment:

Gas chromatograph with a Flame Ionization Detector (FID)

Appropriate capillary column (e.g., HP-INNOWax)[6]

High-purity carrier gas (e.g., helium, hydrogen, or nitrogen)[18]

Autosampler or manual syringe for injection

Data acquisition and processing software

Sample of Linalyl propionate dissolved in a suitable solvent (e.g., ethanol)

Procedure:

Instrument Setup: Set the GC parameters, including inlet temperature, column temperature

program, detector temperature, and carrier gas flow rate. A typical temperature program

might start at a lower temperature, hold for a few minutes, and then ramp up to a higher

temperature to elute all components.[6]

Sample Preparation: Prepare a dilute solution of linalyl propionate in a volatile solvent.

Injection: Inject a small volume (e.g., 1 µL) of the sample into the GC inlet. The high

temperature of the inlet vaporizes the sample.[18]

Separation: The vaporized sample is carried through the column by the inert gas.

Components of the sample separate based on their boiling points and interactions with the

column's stationary phase.[18]

Detection: As each component elutes from the column, it is detected by the FID.
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Data Analysis: The resulting chromatogram shows peaks corresponding to each separated

component. The area under each peak is proportional to the concentration of that

component. Purity is calculated as the area of the linalyl propionate peak divided by the

total area of all peaks, expressed as a percentage.[18]
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Gas Chromatography (GC) Analysis Workflow
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Caption: Workflow for purity assessment of Linalyl Propionate using Gas Chromatography.
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Chemical Stability
The stability of fragrance esters like linalyl propionate is crucial for product shelf-life. Stability

testing typically involves subjecting the compound to various environmental stressors.[11][19]

Accelerated Stability Testing:

Protocol: Samples are stored at elevated temperatures (e.g., 40-50°C) for several weeks to

months.[19]

Analysis: Samples are periodically analyzed (e.g., by GC for purity and by sensory

evaluation for odor profile) to assess degradation.

Light Exposure Testing:

Protocol: The compound is exposed to controlled UV and visible light sources to simulate

exposure to sunlight.[11][20]

Analysis: Changes in color and chemical composition are monitored over time.

Conclusion
Linalyl propionate is a well-characterized fragrance and flavor compound with a defined set of

physical and chemical properties. Its synthesis via esterification is a standard industrial

process. The quality and purity of linalyl propionate are reliably assessed using established

analytical techniques such as gas chromatography, refractometry, and density measurements.

The methodologies and data presented in this guide provide a solid technical foundation for

researchers, scientists, and drug development professionals working with this versatile ester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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